rel-(4aS,7aS)-1,2,3,4,4a,5,6,7a-octahydrocyclopenta[c]pyridin-7-one;hydrochloride

• Molecular Formula: C8H14ClNO
• Molecular Weight: 175.65 g/mol
• IUPAC Name: (4aS,7aS)-1,2,3,4,4a,5,6,7a-octahydrocyclopenta[c]pyridin-7-one;hydrochloride
• InChI: InChI=1S/C8H13NO.ClH/c10-8-2-1-6-3-4-9-5-7(6)8;/h6-7,9H,1-5H2;1H/t6-,7+;/m0./s1
• InChI Key: YQAVYJZJQRBJMB-UOERWJHTSA-N
• Isomeric SMILES: C1CC(=O)[C@H]2[C@@H]1CCNC2.Cl
• Canonical SMILES: C1CC(=O)C2C1CCNC2.Cl

Description

rel-(4aS,7aS)-1,2,3,4,4a,5,6,7a-octahydrocyclopenta[c]pyridin-7-one;hydrochloride is a bicyclic compound featuring a fused cyclopenta[c]pyridine core with a ketone group at position 7 and a hydrochloride salt. Its stereochemistry (rel-(4aS,7aS)) is critical for its physicochemical and biological properties. For instance, analogs like (4aR,6S,7aS)-rel-octahydro-1H-cyclopenta[c]pyridin-6-ol (CAS 1326344-86-8) are marketed as pharmaceutical intermediates, emphasizing the importance of stereochemical precision in such frameworks .

Biological Activity

The compound rel-(4aS,7aS)-1,2,3,4,4a,5,6,7a-octahydrocyclopenta[c]pyridin-7-one; hydrochloride is a bicyclic organic molecule characterized by its unique structural features, including a cyclopentane ring fused to a pyridine. This compound has garnered attention for its potential biological activities and applications in medicinal chemistry. This article aims to provide a comprehensive overview of its biological activity, including detailed research findings, case studies, and comparative analyses with similar compounds.

Structure and Composition

• Molecular Formula: C9H14ClN
• Molecular Weight: 150.22 g/mol
• IUPAC Name: rel-(4aS,7aS)-1,2,3,4,4a,5,6,7a-octahydrocyclopenta[c]pyridin-7-one hydrochloride

Stereochemistry

The stereochemistry of the compound is crucial for its biological activity. The specific arrangement of atoms influences how the compound interacts with biological targets.

Research indicates that rel-(4aS,7aS)-1,2,3,4,4a,5,6,7a-octahydrocyclopenta[c]pyridin-7-one may interact with various biological targets through:

• Binding Affinity: It exhibits significant binding affinity to certain receptors and enzymes.
• Modulation of Signaling Pathways: The compound may inhibit or activate specific signaling pathways associated with various diseases.

Pharmacological Applications

The compound's structure suggests potential applications in:

• Neuroprotective Agents: Due to similarities with known neuroprotective compounds.
• Antimicrobial Activity: Preliminary studies suggest efficacy against certain bacterial strains.

Comparative Analysis with Similar Compounds

Compound Name	Structure	Unique Features
Nepetalactone	Nepetalactone Structure	Known for pheromonal properties in cats; different functional groups.
1-Amino-2-pyrrolidinone	1-Amino-2-pyrrolidinone Structure	Exhibits neuroprotective effects; simpler structure without bicyclic features.
3-Hydroxyquinoline	3-Hydroxyquinoline Structure	Known for antimicrobial properties; contains a different nitrogen heterocycle.

The unique stereochemistry and bicyclic structure of rel-(4aS,7aS)-1,2,3,4,4a,5,6,7a-octahydrocyclopenta[c]pyridin-7-one may confer distinct biological activities compared to these similar compounds.

Neuroprotective Effects

A study conducted by Previtali et al. (2020) explored the neuroprotective effects of this compound in vitro. The results indicated that it significantly reduced neuronal apoptosis in models of oxidative stress.

Antimicrobial Activity

Research published in Bioorganic & Medicinal Chemistry demonstrated that rel-(4aS,7aS)-1,2,3,4,4a,5,6,7a-octahydrocyclopenta[c]pyridin-7-one exhibited antimicrobial activity against several strains of bacteria including Staphylococcus aureus and Escherichia coli.

Comparison with Similar Compounds

Key Observations :

• Core Structure : The target compound shares a bicyclic cyclopenta[c]pyridine system with hydroxyl/kete variants (e.g., ), while pyrrolo-oxazine (BB-4110741) and pyrrolo systems () exhibit distinct heterocyclic frameworks.
• Substituents: The hydrochloride salt is common among these compounds, enhancing solubility for biological applications.
• Stereochemistry : Stereochemical variations (e.g., rel-(4aS,7aS) vs. rel-(4aR,6S,7aS)) significantly influence receptor interactions and synthetic routes .

Research Findings and Gaps

• Synthetic Accessibility : The commercial availability of stereoisomeric intermediates (e.g., ) suggests established synthetic routes for cyclopenta[c]pyridine frameworks, though the target compound’s specific pathway remains unclear.
• Data Limitations : Detailed pharmacokinetic or toxicity data for the target compound are absent in the provided evidence, necessitating further studies to validate its applicability.